Cas no 1416251-98-3 (Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester)

• Product Name: Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester
• CAS No: 1416251-98-3
• MF: C₁₄H₂₃BO₅Si
• MW: 310.225925683975
• CID: 5324651
• PubChem ID: 166595126
• Update Time: 2026-03-10

Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester
• (3-((tert-Butyldimethylsilyl)oxy)-5-(methoxycarbonyl)phenyl)boronic acid
• MFCD28166642
• 1416251-98-3
• G70091
• 3-[(tert-butyldimethylsilyl)oxy]-5-(methoxycarbonyl)phenylboronic acid

• Inchi： 1S/C14H23BO5Si/c1-14(2,3)21(5,6)20-12-8-10(13(16)19-4)7-11(9-12)15(17)18/h7-9,17-18H,1-6H3
• InChI Key： WVEROKKPZZNURS-UHFFFAOYSA-N
• SMILES： [Si](C)(C)(C(C)(C)C)OC1C=C(B(O)O)C=C(C(=O)OC)C=1

Computed Properties

• Exact Mass: 310.1407805g/mol
• Monoisotopic Mass: 310.1407805g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76Ų

Experimental Properties

• Density: 1.09±0.1 g/cm3(Predicted)
• Boiling Point: 408.5±55.0 °C(Predicted)
• pka: 7.32±0.10(Predicted)

Additional information on Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester

Comprehensive Overview of Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester (CAS No. 1416251-98-3)

In the realm of organic chemistry and pharmaceutical research, Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester (CAS No. 1416251-98-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often referred to in abbreviated forms in scientific literature, belongs to the class of boronic acid derivatives, which are widely utilized in Suzuki-Miyaura cross-coupling reactions—a cornerstone in modern synthetic chemistry. The presence of both borono and silyl ether functional groups in its structure makes it a versatile intermediate for designing complex molecules.

The CAS No. 1416251-98-3 is particularly notable for its role in drug discovery and material science. Researchers have explored its utility in creating biocompatible polymers and targeted therapeutics, aligning with the growing demand for precision medicine. A frequent query among chemists is how this compound compares to other boronic acid esters in terms of stability and reactivity. Studies indicate that the tert-butyldimethylsilyl (TBS) protecting group enhances its solubility in organic solvents, a critical factor for high-throughput screening applications.

Another hot topic tied to Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester is its potential in proteolysis-targeting chimeras (PROTACs), a revolutionary approach in degrading disease-causing proteins. The compound’s boron moiety can act as a ligand for specific enzymes, making it a candidate for next-generation therapeutics. This aligns with trending searches like “boron in drug delivery” or “silyl ether stability,” reflecting the intersection of chemistry and biotechnology.

From a synthetic perspective, the methyl ester group in this molecule offers advantages in stepwise functionalization, a technique pivotal for constructing multi-functional scaffolds. Laboratories often inquire about optimal conditions for its deprotection or transformation into carboxylic acids, highlighting its practical relevance. Moreover, its CAS No. 1416251-98-3 is frequently cross-referenced in patents related to OLED materials, underscoring its value beyond pharmaceuticals.

Environmental and green chemistry considerations also play a role in discussions about this compound. Its boronic acid component is scrutinized for biodegradability, a trending concern among sustainability-focused researchers. Questions like “are boronic acids eco-friendly?” or “alternatives to silyl protecting groups” often arise, demonstrating the compound’s relevance in contemporary debates.

In summary, Benzoic acid, 3-borono-5-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-, 1-methyl ester (CAS No. 1416251-98-3) exemplifies the convergence of innovation in synthetic chemistry and applied sciences. Its multifaceted applications—from catalysis to biomedical engineering—make it a subject of enduring interest, as reflected in both academic literature and industrial R&D pipelines.